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Compound of Interest

Compound Name: 3-Octenal

Cat. No.: B12686514 Get Quote

An In-depth Technical Guide to 3-Octenal
This technical guide provides a comprehensive overview of 3-Octenal, a reactive aldehyde of

significant interest to researchers in the fields of chemistry, biology, and drug development. This

document details its chemical and physical properties, provides a potential synthetic route, and

explores its biological significance as a product of lipid peroxidation, including a plausible role

in the Nrf2 signaling pathway.

Core Chemical Data
3-Octenal is an unsaturated aldehyde with the molecular formula C8H14O.[1] It exists as two

geometric isomers, (E)-3-Octenal and (Z)-3-Octenal, each with a distinct CAS number.

Identifier Value Reference

Molecular Formula C8H14O [1]

Molecular Weight 126.20 g/mol [1]

CAS Number ((E)-isomer) 76595-71-6 [1]

CAS Number ((Z)-isomer) 78693-34-2

IUPAC Name ((E)-isomer) (E)-oct-3-enal [1]

IUPAC Name ((Z)-isomer) (Z)-oct-3-enal

Synonyms trans-3-Octenal [1]
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Physicochemical Properties
A summary of the key physicochemical properties of 3-Octenal is presented below. These

values are critical for understanding its behavior in various experimental settings.

Property Value Reference

XlogP 2.2 [1]

Monoisotopic Mass 126.104465066 Da [1]

Synthesis Protocol
While a specific, detailed published protocol for the synthesis of 3-Octenal is not readily

available, a plausible and widely used method for the formation of α,β-unsaturated aldehydes is

the Wittig reaction. This approach involves the reaction of a phosphorus ylide with an aldehyde

or ketone.

Proposed Synthesis of (E)-3-Octenal via Wittig Reaction
This protocol outlines a general procedure for the synthesis of (E)-3-Octenal based on the

principles of the Wittig reaction.

Materials:

1-Hexanal

(Triphenylphosphoranylidene)acetaldehyde

Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))

Inert gas (e.g., Argon or Nitrogen)

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

etc.)

Magnetic stirrer and heating mantle
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Reagents for workup and purification (e.g., water, brine, drying agent like anhydrous

magnesium sulfate, silica gel for column chromatography, and appropriate solvents for

elution).

Procedure:

Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic

stir bar, a condenser, and a dropping funnel under an inert atmosphere.

Ylide Preparation (if not commercially available): The phosphorus ylide,

(triphenylphosphoranylidene)acetaldehyde, can be prepared by reacting triphenylphosphine

with a suitable haloacetaldehyde followed by deprotonation with a strong base.

Reaction: Dissolve (triphenylphosphoranylidene)acetaldehyde in the anhydrous solvent in

the reaction flask. To this solution, add 1-hexanal dropwise from the dropping funnel with

continuous stirring at room temperature. The reaction is typically exothermic.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) to observe the consumption of the starting materials and the

formation of the product.

Workup: Once the reaction is complete, the solvent is removed under reduced pressure. The

residue is then redissolved in a suitable organic solvent and washed with water and brine to

remove any water-soluble byproducts.

Purification: The organic layer is dried over an anhydrous drying agent, filtered, and the

solvent is evaporated. The crude product is then purified by silica gel column

chromatography to isolate the (E)-3-Octenal.

Expected Outcome: The Wittig reaction with unstabilized or semi-stabilized ylides tends to

favor the formation of the (Z)-isomer, while stabilized ylides often yield the (E)-isomer. The

stereochemical outcome can be influenced by the reaction conditions.
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Proposed synthesis of 3-Octenal via the Wittig reaction.

Biological Significance and Signaling Pathways
3-Octenal is a known product of lipid peroxidation, a process where oxidants like free radicals

attack lipids, particularly polyunsaturated fatty acids.[2] This process is implicated in cellular

damage and is a hallmark of oxidative stress.

Lipid Peroxidation and Aldehyde Formation
The overall process of lipid peroxidation involves three main stages: initiation, propagation, and

termination.[2] During the propagation phase, lipid peroxy radicals are formed, which can then

decompose to form a variety of reactive aldehydes, including α,β-unsaturated aldehydes like 3-
Octenal.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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